Cas no 2228981-40-4 (4,5-dimethyl-2-1-(methylamino)cyclopropylphenol)

• Product Name: 4,5-dimethyl-2-1-(methylamino)cyclopropylphenol
• CAS No: 2228981-40-4
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 6077832
• PubChem ID: 165699326
• Update Time: 2025-10-28

4,5-dimethyl-2-1-(methylamino)cyclopropylphenol Chemical and Physical Properties

Names and Identifiers

• 4,5-dimethyl-2-1-(methylamino)cyclopropylphenol
• 2228981-40-4
• EN300-1736022
• 4,5-dimethyl-2-[1-(methylamino)cyclopropyl]phenol

• Inchi： 1S/C12H17NO/c1-8-6-10(11(14)7-9(8)2)12(13-3)4-5-12/h6-7,13-14H,4-5H2,1-3H3
• InChI Key： PYUWBCYBXKSIRU-UHFFFAOYSA-N
• SMILES： OC1=CC(C)=C(C)C=C1C1(CC1)NC

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 32.3Ų

Additional information on 4,5-dimethyl-2-1-(methylamino)cyclopropylphenol

Comprehensive Overview of 4,5-dimethyl-2-1-(methylamino)cyclopropylphenol (CAS No. 2228981-40-4)

4,5-dimethyl-2-1-(methylamino)cyclopropylphenol (CAS No. 2228981-40-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. The compound's molecular framework combines a cyclopropyl ring with a phenol moiety, modified by methylamino and dimethyl substituents, making it a subject of interest for drug discovery and material science. Researchers are particularly intrigued by its potential role in modulating biological pathways, given its structural resemblance to bioactive molecules.

In recent years, the demand for novel small-molecule compounds like 4,5-dimethyl-2-1-(methylamino)cyclopropylphenol has surged, driven by advancements in high-throughput screening and computational chemistry. This compound's CAS No. 2228981-40-4 is frequently searched in academic databases and patent filings, reflecting its relevance in medicinal chemistry and biotechnology. Its synthesis and characterization are often discussed in the context of structure-activity relationship (SAR) studies, where subtle modifications to its scaffold could yield derivatives with enhanced efficacy or selectivity.

The 4,5-dimethyl-2-1-(methylamino)cyclopropylphenol scaffold is also being explored for its potential in neurological research, particularly in studies targeting neurotransmitter receptors. Its methylamino group may interact with G-protein-coupled receptors (GPCRs), a hot topic in drug development. Additionally, the cyclopropyl ring's strain energy and conformational rigidity make it a valuable building block for designing bioactive compounds with improved metabolic stability.

From a synthetic chemistry perspective, the preparation of CAS No. 2228981-40-4 involves multi-step organic transformations, often employing palladium-catalyzed cross-coupling or reductive amination techniques. These methods align with the growing trend toward green chemistry and atom-economical processes, which are highly prioritized in modern pharmaceutical manufacturing. Researchers are also investigating its solubility and stability profiles to optimize formulations for preclinical studies.

The compound's nomenclature, 4,5-dimethyl-2-1-(methylamino)cyclopropylphenol, highlights its IUPAC-compliant naming conventions, which are critical for accurate database indexing and literature searches. Its long-tail keywords, such as "synthesis of 4,5-dimethyl-2-1-(methylamino)cyclopropylphenol" or "biological activity of CAS 2228981-40-4," are frequently queried in scientific search engines, underscoring its interdisciplinary appeal. Furthermore, its potential applications in personalized medicine and targeted therapy align with current trends in precision healthcare.

In summary, 4,5-dimethyl-2-1-(methylamino)cyclopropylphenol (CAS No. 2228981-40-4) represents a promising candidate for further investigation in drug discovery and chemical biology. Its structural complexity and functional versatility make it a valuable tool for researchers exploring new therapeutic modalities. As the scientific community continues to unravel its properties, this compound is poised to play a pivotal role in advancing innovative therapeutics and material innovations.